Cas no 917749-90-7 (<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol)

4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol is a specialized heterocyclic compound featuring a triazole core substituted with a fluorophenyl group and a morpholine sulfonylphenyl moiety. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the development of biologically active molecules. The presence of the fluorine atom enhances metabolic stability, while the morpholine sulfonyl group contributes to improved solubility and binding affinity in target interactions. This compound is particularly useful in the synthesis of potential enzyme inhibitors or receptor modulators, offering versatility in pharmaceutical research. Its well-defined chemical properties ensure reproducibility in synthetic applications.
<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol structure
917749-90-7 structure
Product Name:<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol
CAS No:917749-90-7
MF:C18H17FN4O3S2
MW:420.480984449387
CID:3082487
PubChem ID:18524231
Update Time:2025-05-20

<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol Chemical and Physical Properties

Names and Identifiers

    • <br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol
    • 4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
    • 4-(4-Fluorophenyl)-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
    • AKOS000678814
    • 917749-90-7
    • MDL： MFCD08898859
    • Inchi： 1S/C18H17FN4O3S2/c19-14-3-5-15(6-4-14)23-17(20-21-18(23)27)13-1-7-16(8-2-13)28(24,25)22-9-11-26-12-10-22/h1-8H,9-12H2,(H,21,27)
    • InChI Key： ANMBWYMOKKDSRL-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C2=NNC(N2C2C=CC(=CC=2)F)=S)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 420.07261093Da
  • Monoisotopic Mass: 420.07261093Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 115Ų

<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM529582-1g
4-(4-Fluorophenyl)-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
 917749-90-7 97%
1g
 $291 2022-09-29
Crysdot LLC
CD11016519-5g
4-(4-Fluorophenyl)-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
 917749-90-7 97%
5g
 $874 2024-07-19

<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol Related Literature

917749-90-7 (<br>4-(4-Fluoro-phenyl)-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole -3-thiol) Related Products

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